Cas no 1522001-79-1 (2-Bromo-3-fluoro-6-methylphenol)

• Product Name: 2-Bromo-3-fluoro-6-methylphenol
• CAS No: 1522001-79-1
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD22414712
• CID: 5065771
• PubChem ID: 83397212
• Update Time: 2026-03-01

2-Bromo-3-fluoro-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-6-methylphenol

• MDL： MFCD22414712
• Inchi： 1S/C7H6BrFO/c1-4-2-3-5(9)6(8)7(4)10/h2-3,10H,1H3
• InChI Key： MISWWZVWTZLYIC-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 2-Bromo-3-fluoro-6-methylphenol

Introduction to 2-Bromo-3-fluoro-6-methylphenol (CAS No. 1522001-79-1)

2-Bromo-3-fluoro-6-methylphenol, a compound with the CAS number 1522001-79-1, is a halogenated phenol that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This introduction aims to provide a comprehensive overview of the compound, including its structure, synthesis methods, physicochemical properties, and current research trends.

The molecular formula of 2-Bromo-3-fluoro-6-methylphenol is C₈H₇BrFO, and its molecular weight is approximately 209.04 g/mol. The compound features a phenolic hydroxyl group (-OH) at the 6-position, a bromine atom at the 2-position, and a fluorine atom at the 3-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both fundamental research and practical applications.

Synthesis Methods: The synthesis of 2-Bromo-3-fluoro-6-methylphenol can be achieved through various routes, depending on the availability of starting materials and the desired yield. One common method involves the bromination of 3-fluoro-6-methylphenol using bromine or N-bromosuccinimide (NBS) in an appropriate solvent. Another approach is the fluorination of 2-bromo-6-methylphenol using selective fluorinating agents such as Selectfluor or F-TEDA-BF₄. These methods have been optimized to achieve high yields and selectivity, making them suitable for large-scale production.

Physicochemical Properties: 2-Bromo-3-fluoro-6-methylphenol is a white to off-white solid at room temperature with a melting point ranging from 75°C to 78°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, ethanol, and acetone. The compound's logP value (octanol-water partition coefficient) is approximately 2.5, indicating that it has moderate lipophilicity. This property is crucial for its potential use in pharmaceutical formulations and drug delivery systems.

Spectroscopic Analysis: The characterization of 2-Bromo-3-fluoro-6-methylphenol can be performed using various spectroscopic techniques. In proton nuclear magnetic resonance (1H NMR) spectroscopy, the phenolic hydroxyl group typically appears as a broad singlet around 9.5 ppm, while the aromatic protons are observed as multiplets between 7.0 and 8.0 ppm. The bromine atom can be detected using carbon nuclear magnetic resonance (13C NMR) spectroscopy, where it causes significant downfield shifts in the signals of adjacent carbon atoms. Mass spectrometry (MS) analysis confirms the molecular weight and provides information about fragmentation patterns.

Biological Activity: Recent studies have explored the biological activity of 2-Bromo-3-fluoro-6-methylphenol. Preliminary in vitro assays have shown that it exhibits moderate antimicrobial activity against certain bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, preliminary investigations into its cytotoxicity have revealed that it has low toxicity towards mammalian cells at concentrations below 50 μM. These findings suggest that 2-Bromo-3-fluoro-6-methylphenol could be further developed as a potential antimicrobial agent or as a lead compound for drug discovery.

Potential Applications: The unique combination of halogen substituents in 2-Bromo-3-fluoro-6-methylphenol makes it an attractive building block for organic synthesis and materials science. In pharmaceutical research, it can serve as an intermediate for the synthesis of more complex molecules with therapeutic potential. For example, it can be used to introduce bromine and fluorine atoms into target molecules, which are known to enhance their pharmacological properties by improving metabolic stability and bioavailability.

In materials science, 2-Bromo-3-fluoro-6-methylphenol can be incorporated into polymers or other functional materials to impart specific properties such as thermal stability or chemical resistance. Its use in these applications is still in the early stages of exploration but holds promise for future developments.

Safety Considerations: While 2-Bromo-3-fluoro-6-methylphenol strong > is generally considered safe when handled properly, standard precautions should be taken when working with this compound in laboratory settings. It is advisable to use personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. Additionally, proper ventilation should be ensured to minimize exposure to vapors.

FUTURE DIRECTIONS: The ongoing research on 2-Bromo-3-fluoro-6-methylphenol strong > is focused on optimizing its synthesis methods to improve yield and reduce costs. Further studies are also being conducted to explore its biological activity in more detail, particularly its potential as an antimicrobial agent or drug candidate. Additionally, efforts are underway to develop new applications for this compound in areas such as polymer science and materials engineering.

In conclusion, 2-Bromo-3-fluoro-6-methylphenol (CAS No. 1522001-79-1) strong > is a versatile compound with a wide range of potential applications due to its unique chemical structure and properties. As research continues to advance our understanding of this molecule, it is likely that new opportunities will emerge for its use in various scientific and industrial fields.